Cas no 123418-50-8 (3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester)
123418-50-8 structure
Product Name:3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester
CAS No:123418-50-8
MF:C10H14O2S
MW:198.281961917877
CID:3697037
PubChem ID:85603323
Update Time:2025-04-22
3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester
- AKOS016347300
- F2147-5368
- 123418-50-8
- ethyl 5-isopropylthiophene-3-carboxylate
-
- Inchi: 1S/C10H14O2S/c1-4-12-10(11)8-5-9(7(2)3)13-6-8/h5-7H,4H2,1-3H3
- InChI Key: DBIFISUCFBSPKS-UHFFFAOYSA-N
- SMILES: C1SC(C(C)C)=CC=1C(OCC)=O
Computed Properties
- Exact Mass: 198.07145086Da
- Monoisotopic Mass: 198.07145086Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54.5Ų
3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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